ABSTRACTThis study aims to enhance the efficiency and accuracy of nondestructive testing (NDT) for identifying mechanical damage in apples. Current methods have limitations in detection efficiency and require significant human resources. We conducted a study using laser relaxation spectroscopy and developed a single-wavelength system to collect spectral data from damaged and undamaged Red Fuji apples. The data was pretreated using the Min-Max standardization algorithm and analyzed using pattern recognition models including the depth extreme learning machine (DELM), SSA-DELM (optimized by the sparrow search algorithm), and backpropagation (BP) neural networks. We introduced neural network visualization to improve accuracy during BP neural network analysis. The BP neural networks achieved the highest accuracy of 94.74% among the models tested. To further enhance accuracy, we proposed an optimized multicount measurement classification recognition (MMCR) model, which improved accuracy to 97.5% with ultrahigh detection speed. The proposed method offers advantages such as ease of operation, affordability, and fast detection, providing a novel approach to rapid fruit quality assessment.

ABSTRACTUltrasonic-assisted green synthesis of silver nanoparticles is gaining more attention owing to its benefits over conventional synthesis process. The main objective of this study was to synthesize silver nanoparticles with aqueous cinnamon extract using ultrasound-assisted extraction and their physico-chemical characterization. Total phenolic content, DPPH, FRAP of cinnamon aqueous extract were 315 mg GAE/g, 89% scavenging activity and 9.5 mmol Trolox eq/100 g reducing power respectively. The synthesized silver nanoparticles were characterized by UV-visible spectroscopy, X-rays Diffraction (XRD), Scanning Electron Microscopy (SEM) with Energy Dispersive X-rays (EDX), Fourier transform infrared (FTIR) and Nuclear Magnetic Resonance (NMR). XRD spectra depicted that the nanoparticles were crystallite in structure and 50 nm in size. SEM micrographs showed that nanoparticles were spherical in shape. EDX, FTIR and NMR spectra indicated that the phenolic compounds present in cinnamon aqueous extract played their role in capping and reducing the silver ions. Cinnamon-based silver nanoparticles showed potential antimicrobial activity against Gram negative and Gram-positive bacteria. Thus, cinnamon extract obtained through ultrasonic-assisted extraction could be a valuable source of polyphenols, which actively participated in the reduction and stabilization of silver nanoparticles.

ABSTRACTFood security has become a major issue around the globe. Even today food is not accessible to every person of this world. United Nations has set a target food for everyone by 2030, but still, we are very far away from the target. Millets are four season crop, which is cultivated globally but post-green revolution era, their cultivation has significantly declined due to more accentuation on rice, wheat and maize. The primary suppliers of carbohydrates on which humanity is dependent lack essential amino acids and minerals cardinal for proper nutrition. This lack of nutrients in diet lifestyles welcomes numerous diseases like cardiovascular diseases, obesity and diabetes. Millets are unique for their richness in dietary fibers, antioxidants, protein, carbohydrates and fats. The present global spectacle of climate alternate has forced us to sustain our natural resources. In this case, millets are the ones that are cultivated in poor soils. This review article reviews the beneficiaries of millet in contrast to human health as certain polyphenols like catechin, and sinapic acid, polyphenols found in millets have many sustaining health benefits like prevention against arthritis, cardiovascular diseases, cancer, inflammation, and environment as compared to our staple grains minimum water requirement, less fertile soils, less usage of pesticides and fertilizers for millet cultivation provides many nurturing benefits to our ecosystem. The incorporation of millet into the daily diet of an individual might help in curing many health complications.

ABSTRACTStarch nanoparticles resist digestion in the upper intestine but not in the colon. They are proven to exert prebiotic effects on the human body. Starch-based nanoparticles have generated a great interest in the food and agriculture sector due to their biocompatibility, wide array of natural sources and ease of modification. In the current study, two starch sources (rice and water chestnut) were used to synthesize nanoparticles for the encapsulation of probiotic bacteria. Obtained nanoparticles were characterized for their morphological, molecular, and structural attributes using Fourier Transform Infrared Spectroscopy (FTIR), scanning electron microscopy (SEM), X-ray diffraction (XRD), and zeta sizer. Furthermore, free and nano-encapsulated probiotics were subject to simulated gastrointestinal digestion conditions. The average size of rice and water chestnut starch-based nano-capsules ranged from 309 to 427 nm. The encapsulation efficiency was recorded for rice and water chestnut starch as 89% and 95%, respectively. SEM micrographs exhibited entrapment of probiotics in wall materials. The surface of the capsules showed tiny, smooth surface polygonal granules. XRD images showed loss of crystallinity structure following encapsulation. Higher probiotic viability was recorded under simulated gastrointestinal conditions for nano-encapsulated probiotics compared to free probiotics. Conclusively, water chestnut and rice-based starch nanoparticles showed overall the best results regarding the viability of probiotics under stressed conditions.

ABSTRACTThe tensile and shear mechanical properties of laver were investigated in order to reduce the tensile and shear forces, tensile and shear energies consumption during the harvesting and processing. Loading rate, harvest time and origin were selected as the effect factors for laver tensile and shear tests, while mathematical models of the variation of tensile and shear mechanical properties with three factors were also developed. The following results were obtained: tensile force, shear force, tensile energy and shear energy of laver are affected by loading rate, harvest time and origin. Tensile force, shear force and shear energy were generally inversely proportional to the loading rate, while tensile energy was generally positively proportional to the loading rate. The minimum values are 0.0557 N, 0.1650 N, 0.7267 N.mm and 0.7393 N.mm, respectively. Tensile force, shear force and tensile energy all increased with increasing harvest time, while shear energy decreased with increasing harvest time. The maximum values are 0.1581 N, 0.4437 N, 1.5367 N.mm and 1.5177 N.mm, respectively. Both tensile and shear forces (0.0857 N, 0.2549 N) were greatest in Dalian for the first harvest of laver. However, the first harvest of Qingdao laver has the lowest tensile and shear energy. The microstructure after stretching and shearing changed significantly with normally shaped cells deformed and ruptured. The changes in microstructure were consistent with the macro-mechanical properties, verifying the reliability of the test data.

ABSTRACTThe objective of this study was to characterize the physicochemical, proximal, textural, and visual properties of plant-based meat (PBM) patties blended with natural pigments such as anthocyanin from black beans, Fe-chlorophyll from spinach, and edible red and purple pigments. A comparison was made between these plant-based pigments and the pigments derived from animal-based sources (control). The values of the color coordinates of the developed patties were broadly distributed (L* [lightness], a* [redness], and b* [yellowness] of raw PBMs: 34–53, 2–25, and 4–27; steamed: 29–42, 4–21, and 5–25; and cooked: 28–43, 5–19, and 9–21, respectively). The proximate chemical analysis revealed no (P > .05) significant difference between the PBMs and the control in terms of moisture (63.28–61.25), crude protein (20.98–19.17) crude fat (3.19–2.92) and ash content (3.80–1.71). Nevertheless, significant differences (P < .05) were observed in textural attributes among all samples (S1-S16) in terms of hardness, chewiness, and gumminess. For instance, hardness (6.39–3.72), chewiness (9.27–4.13), and gumminess (3.04–1.60). Conversely, springiness showed considerable variations (P < .05) in a majority of PBM samples except for S1 (dilute red) (3.06) and S4 (paprika) (3.06) than control (3.31). For DPPH radical scavenging activity of patties samples incorporated with, the S10 (Red Cabbage) (19.95), S13 (Grape skin Color) (24.35), S15 (Anthocyanin) (33.12), and S16 (Fe-pheophytin) (18.69) of PBMs had significantly higher activity (P < .05) than the control (5.14). To sum up, the inclusion of natural pigments in PBM resulted in improved overall properties without any deleterious effects.

ABSTRACTAlthough quince may be the finest source of dietary fiber, it has recently been recognized that eating a healthy diet has considerable health advantages. It has a long history of usage in traditional medicine and ethnobotany and is native to the Mediterranean area and Central Asia. Its fruit has hard, bitter, and astringency of the flesh therefore its use are rare. Heat treatment affects the organoleptic and therapeutic properties. The antioxidant, antibacterial, antihemolytic, aphrodisiac, antiallergic, and anti-diabetic properties of C. oblonga flour are well documented. It is a reliable and reasonably priced natural metabolites with unique biological characteristics. The metabolic characteristics and biological ability of this species have been extensively studied. Particularly, quince leaves show promise as a natural supplier of biologically active phytonutrients and are appropriate for use in the food and drug industries. It is primarily produced for fruits and acts as a pear root. The present review highlights the chemical and biological properties of quince fruit flour in detail.

ABSTRACTThe Himalayan region supports a rich diversity of edible fruit species that can cope with global food and nutritional security by providing dietary diversity, genetic backup for commercial species and economic sustainability. Among these, Mahonia nepalensis DC. (Family Berberidaceae) is a medicinally important plant species of Himalaya with delicious edible berry fruits. Fruits of the species remain unexplored, however, their content of nutrients and phytochemicals and antioxidant potential changed with the ripening process. The current study assessed variations in nutritional, physicochemical, and phytochemical composition and antioxidant potential during the four ripening stages. A significant (p  caffeic acid > syringic acid > ferulic acid > p-coumaric acid, and among these, chlorogenic acid decreased significantly (p < .05) with fruit ripening. Higher total phenolic, flavonoid, flavonol, and tannin contents and antioxidant activity in acidified methanolic extract than in methanolic extract indicated the presence of considerable content of glycosides as compared to aglycones in fruits. Presence of high nutritive phytochemicals, antioxidant potential, optimized extraction solvent, suitable harvesting stage in the species might be utilized as alternative dietary resources, potential nutraceutical and post-harvest management of Mahonia nepalensis berries.

ABSTRACTIn the current study, wheat varieties Inqulab-91 and AS-2002 were milled from a roller mill and analyzed for chemical characteristics through Near Infra-Red spectroscopy. Friabilin was extracted with Triton X-114 buffer and evaluated on sodium dodecyl sulfate polyacrylamide gel electrophoresis against known molecular weight protein standards. Current results show that the chemical constituents and friabilin revealed significant variation and uneven distribution among flour streams. In both wheat varieties, break streams showed higher protein, moisture, gluten, Zeleny and ash values. Inqualb-91 break streams had a higher lipid content than AS-2002 flour streams, but no clear trend was identified. The 15 kDa band was absent in M3, T2, sizing and low-grade flour of Inqulab-91 while the faint band was present in the remaining streams. Among the remaining AS-2002 mill streams, B2, B4, M3, M5, T1, and sizing showed a prominent 15 kDa band, while the rest showed a faint band. Friabilin depicted a positive correlation with all constituents except fat in AS-2002 while a negative correlation with gluten, Zeleny and fat contents for Inqulab-91.

ABSTRACTThe current research work was conducted to compare the external and internal egg quality parameters of different breeds of peacock. For this purpose, 130 freshly laid eggs of 2 species and 11 breeds (n = 10 per breed) were obtained from captive breeding facilities. In Pavo muticus muticus, higher egg weight (106.57 ± 0.69), egg length (7.21 ± 0.01), egg width (5.31 ± 0.01), egg breadth (28.18 ± 0.01), and egg volume (100.84 ± 0.48) were recorded. However, higher egg shape index (80.16 ± 0.27) was noted in black shoulder, while higher egg surface area (263.8 ± 0.01) was found in Spalding purple. Significantly higher albumen diameter (11.02 ± 0.05), albumen weight (47.06 ± 0.24), albumen height (0.946 ± 0.02), albumen ratio (49.83 ± 0.13), yolk height (1.66 ± 0.01), yolk index (35.75 ± 0.13), and shell thickness (0.67 ± 0.00) were found in Pavo cristatus. Albumen pH (6.43 ± 0.01), yolk diameter (6.93 ± 0.04), yolk ratio (61.80 ± 0.87), and yolk weight (51.66 ± 0.34) were noted to be higher in Indian white. Higher shell weight (16.38 ± 0.42), shell ratio (17.004 ± 0.38), and Haugh unit (88.57 ± 0.84) were observed in Buford bronze pied. The study suggested that P.m. muticus and Pavo cristatus showed best external and internal egg quality traits as compared to other breeds. It further provided a reference and theoretical basis for artificial breeding, ecological protection, raising, and management of different breeds of peacocks.